Cas no 85643-17-0 (5-(1,3-benzodioxol-5-ylmethyl)-2-[(2-{[(5-methyl-1H-imidazol-4-yl)methyl]sulfinyl}ethyl)amino]pyrimidin-4(3H)-one)

5-(1,3-benzodioxol-5-ylmethyl)-2-[(2-{[(5-methyl-1H-imidazol-4-yl)methyl]sulfinyl}ethyl)amino]pyrimidin-4(3H)-one structure
85643-17-0 structure
Product name:5-(1,3-benzodioxol-5-ylmethyl)-2-[(2-{[(5-methyl-1H-imidazol-4-yl)methyl]sulfinyl}ethyl)amino]pyrimidin-4(3H)-one
CAS No:85643-17-0
MF:C19H21N5O4S
MW:415.46614
CID:1840069
PubChem ID:158842

5-(1,3-benzodioxol-5-ylmethyl)-2-[(2-{[(5-methyl-1H-imidazol-4-yl)methyl]sulfinyl}ethyl)amino]pyrimidin-4(3H)-one Chemical and Physical Properties

Names and Identifiers

    • 5-(1,3-benzodioxol-5-ylmethyl)-2-[(2-{[(5-methyl-1H-imidazol-4-yl)methyl]sulfinyl}ethyl)amino]pyrimidin-4(3H)-one
    • 5-(1,3-benzodioxol-5-ylmethyl)-2-[2-[(5-methyl-1H-imidazol-4-yl)methylsulfinyl]ethylamino]-1H-pyrimidin-6-one
    • 85643-17-0
    • DTXSID501006224
    • 5-(Benzo[d][1,3]dioxol-5-ylmethyl)-2-((2-(((5-methyl-1H-imidazol-4-yl)methyl)sulfinyl)ethyl)amino)pyrimidin-4(1H)-one
    • 4(1H)-Pyrimidinone, 5-(1,3-benzodioxol-5-ylmethyl)-2-((2-(((5-methyl-1H-imidazol-4-yl)methyl)sulfinyl)ethyl)amino)-
    • 5-[(2H-1,3-Benzodioxol-5-yl)methyl]-2-({2-[(4-methyl-1H-imidazol-5-yl)methanesulfinyl]ethyl}imino)-1,2-dihydropyrimidin-4-ol
    • Inchi: InChI=1S/C19H21N5O4S/c1-12-15(23-10-22-12)9-29(26)5-4-20-19-21-8-14(18(25)24-19)6-13-2-3-16-17(7-13)28-11-27-16/h2-3,7-8,10H,4-6,9,11H2,1H3,(H,22,23)(H2,20,21,24,25)
    • InChI Key: POKJRPCZWSGGCS-UHFFFAOYSA-N
    • SMILES: CC1=C(N=CN1)CS(=O)CCNC2=NC=C(C(=O)N2)CC3=CC4=C(C=C3)OCO4

Computed Properties

  • Exact Mass: 415.13142534g/mol
  • Monoisotopic Mass: 415.13142534g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 8
  • Complexity: 700
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 137Ų

5-(1,3-benzodioxol-5-ylmethyl)-2-[(2-{[(5-methyl-1H-imidazol-4-yl)methyl]sulfinyl}ethyl)amino]pyrimidin-4(3H)-one Related Literature

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